Cas no 7126-51-4 (5-Formyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-Formyl-1H-pyrrole-2-carboxylic acid
• CAS No: 7126-51-4
• Molecular Formula: C₆H₅NO₃
• Molecular Weight: 139.1088
• MDL: MFCD09754206
• CID: 836342
• PubChem ID: 15160089

5-Formyl-1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

• 5-Formyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 5-formyl-
• CS-0019291
• 5-formylpyrrole-2-carboxylic acid
• AKOS006229692
• AS-47956
• 5-Formyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
• SB62105
• DTXSID80569322
• Z1198223703
• F17110
• SCHEMBL645360
• 7126-51-4
• FT-0653496
• A837136
• MFCD09754206
• 5-formyl-1H-pyrrole-2-carboxylicacid
• EN300-97773
• RHYXVCZQDGPFBX-UHFFFAOYSA-N
• DB-074408

• MDL： MFCD09754206
• InChIKey： RHYXVCZQDGPFBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5NO3/c8-3-4-1-2-5(7-4)6(9)10/h1-3,7H,(H,9,10)
• SMILES： C1=C(C=O)NC(=C1)C(=O)O

Computed Properties

• Exact Mass: 139.02695
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 139.026943022g/mol
• Heavy Atom Count: 10
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.16
• Refractive Index: 1.67
• Boiling Point: 404.9°C at 760 mmHg
• Melting Point: 202-203 ºC
• Flash Point: 198.7°C
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• Density: 1.512±0.06 g/cm3 (20 ºC 760 Torr),